Cas no 2408969-23-1 (4-Chloro-2-fluoro-5-(oxiran-2-ylmethoxy)pyridine)

• Product Name: 4-Chloro-2-fluoro-5-(oxiran-2-ylmethoxy)pyridine
• CAS No: 2408969-23-1
• MF: C₈H₇ClFNO₂
• MW: 203.598084688187
• CID: 5463761
• Update Time: 2025-06-12

4-Chloro-2-fluoro-5-(oxiran-2-ylmethoxy)pyridine Chemical and Physical Properties

Names and Identifiers

• 4-Chloro-2-fluoro-5-(oxiran-2-ylmethoxy)pyridine
• 4-chloro-2-fluoro-5-[(oxiran-2-yl)methoxy]pyridine
• Z3991576145

• Inchi： 1S/C8H7ClFNO2/c9-6-1-8(10)11-2-7(6)13-4-5-3-12-5/h1-2,5H,3-4H2
• InChI Key： CFLODLAVXQGMLE-UHFFFAOYSA-N
• SMILES： ClC1C=C(N=CC=1OCC1CO1)F

Computed Properties

• Exact Mass: 203.0149343 g/mol
• Monoisotopic Mass: 203.0149343 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 184
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 203.60
• XLogP3: 1.6
• Topological Polar Surface Area: 34.6

Additional information on 4-Chloro-2-fluoro-5-(oxiran-2-ylmethoxy)pyridine

Professional Introduction to 4-Chloro-2-fluoro-5-(oxiran-2-ylmethoxy)pyridine (CAS No: 2408969-23-1)

4-Chloro-2-fluoro-5-(oxiran-2-ylmethoxy)pyridine, identified by its CAS number 2408969-23-1, is a significant compound in the realm of pharmaceutical chemistry. This heterocyclic compound features a pyridine core substituted with a chloro group at the 4-position, a fluoro group at the 2-position, and an oxiran-2-ylmethoxy moiety at the 5-position. The unique structural attributes of this molecule make it a valuable intermediate in the synthesis of various bioactive molecules, particularly in the development of novel therapeutic agents.

The presence of the chloro and fluoro substituents imparts distinct electronic and steric properties to the pyridine ring, influencing its reactivity and interaction with biological targets. The oxiran-2-ylmethoxy group, on the other hand, introduces a nucleophilic epoxide ring that can be readily functionalized, enabling further derivatization and diversification of the molecular structure. These features collectively make 4-Chloro-2-fluoro-5-(oxiran-2-ylmethoxy)pyridine a versatile building block for medicinal chemists.

In recent years, there has been growing interest in the development of fluorinated pyridines due to their enhanced metabolic stability and improved binding affinity to biological receptors. The incorporation of fluorine atoms into drug candidates has been shown to modulate pharmacokinetic properties, leading to more effective and prolonged therapeutic action. The compound 4-Chloro-2-fluoro-5-(oxiran-2-ylmethoxy)pyridine exemplifies this trend, as its dual fluorination and oxiranylmethoxy substitution provide a rich scaffold for structure-based drug design.

The oxiranylmethoxy group in particular has garnered attention for its ability to participate in ring-opening reactions with nucleophiles, allowing for the introduction of diverse functional groups at strategic positions within the molecule. This reactivity has been exploited in the synthesis of kinase inhibitors, receptor antagonists, and other therapeutic agents targeting various diseases. The flexibility offered by this moiety enables chemists to fine-tune the properties of their drug candidates, optimizing both potency and selectivity.

Recent studies have highlighted the potential of fluorinated pyridines in oncology research. Compounds containing these motifs have shown promise as inhibitors of tyrosine kinases and other enzymes implicated in cancer progression. The structural features of 4-Chloro-2-fluoro-5-(oxiran-2-ylmethoxy)pyridine, including its chloro and fluoro substituents, contribute to its suitability for this application by enhancing interactions with target proteins. Furthermore, the oxiranylmethoxy group provides a handle for further derivatization, allowing for the exploration of novel analogues with improved pharmacological profiles.

The synthesis of 4-Chloro-2-fluoro-5-(oxiran-2-ylmethoxy)pyridine involves multi-step organic transformations that showcase modern synthetic methodologies. Key steps include halogenation reactions to introduce the chloro and fluoro groups, followed by nucleophilic substitution or metal-catalyzed cross-coupling reactions to incorporate the oxiranylmethoxy moiety. These synthetic strategies highlight the compound's utility as a precursor for complex molecular architectures.

The versatility of 4-Chloro-2-fluoro-5-(oxiran-2-ylmethoxy)pyridine is further demonstrated by its application in fragment-based drug discovery. By serving as a scaffold for virtual or experimental screening campaigns, this compound has facilitated the identification of lead compounds with high binding affinity to disease-relevant targets. The combination of computational chemistry and high-throughput screening techniques has been particularly effective in leveraging its structural features for drug development.

In conclusion, 4-Chloro-2-fluoro-5-(oxiran-2-ylymethoxy)pyridine (CAS No: 2408969-23-1) is a multifaceted compound with significant potential in pharmaceutical research. Its unique structural composition, featuring chloro, fluoro, and oxiranylmethoxy substituents, makes it an invaluable intermediate for synthesizing bioactive molecules. The ongoing research into fluorinated pyridines and their applications in medicine underscores the importance of this compound as a tool for developing novel therapeutics.